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Compound of Interest

Compound Name: Hexa-D-arginine

Cat. No.: B1139627

For Researchers, Scientists, and Drug Development Professionals

Core Synonyms and ldentifiers

Hexa-D-arginine is a synthetic peptide that has garnered significant attention for its potent and
specific inhibition of furin and related proprotein convertases. Due to its widespread use in
research, it is known by several synonyms and identifiers:

Furin Inhibitor I[1][2][3][4][5][6][7]

e H-D-Arg-D-Arg-D-Arg-D-Arg-D-Arg-D-Arg-NH2[2]

» D-arginyl-D-arginyl-D-arginyl-D-arginyl-D-arginyl-D-argininamide[2]

» Hexa-D-arginine amide[5][6][8][9]

« D6RI[S][9]

o rrrrrr-NH2[8]

e H-(D)RRRRRR-NH[10]

« (D)RRRRRR-NH:[6]

 Furin Inhibitor 1l trifluoroacetate salt[5]
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» Hexa-D-arginine TFA[11]

Mechanism of Action and Biochemical Properties

Hexa-D-arginine is a competitive inhibitor of furin, a member of the subtilisin-like proprotein
convertase (PC) family.[10] These enzymes are crucial for the proteolytic maturation of a wide
array of precursor proteins into their biologically active forms. Furin recognizes and cleaves
proteins at specific amino acid sequences, typically multi-basic motifs like Arg-X-Lys/Arg-Arg!.

By mimicking the substrate binding site, Hexa-D-arginine potently blocks the catalytic activity
of furin.[10] This inhibition prevents the processing of various proproteins, including those
involved in pathological processes such as viral entry and bacterial toxin activation.[3][4][8] The
use of D-amino acids in its structure confers resistance to proteolysis, enhancing its stability for
in vitro and in vivo applications.[9][10]

Quantitative Inhibition Data

The inhibitory potency of Hexa-D-arginine against several proprotein convertases has been
quantified, with the inhibition constant (Ki) being a key metric.

Target Enzyme Inhibition Constant (Ki) References

Furin 106 nM [LIEBIAI7 18101 2]
PACE4 (PC4) 580 M [1][41[71[8][10][12]
PC1 (PC1/3) 13.2 pM [L1[41171081[10][12]

Signaling Pathway Inhibition

The inhibitory action of Hexa-D-arginine on furin has significant downstream effects on various
signaling and activation pathways. A key application is the prevention of pathogen entry and
toxin activation.
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Mechanism of Furin Inhibition by Hexa-D-arginine

Extracellular Space Host Cell

Bacterial Pro-toxin Viral Pro-Spike Protein Hexa-D-arginine
(e.g., Anthrax PA, Pseudomonas Exotoxin A) (e.g., SARS-CoV-2) (Furin Inhibitor 1)
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(Proprotein Convertase)

Activation

Active Toxin Active Spike Protein

Cellular Toxicity Viral Entry
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Workflow for PEA Cytotoxicity Inhibition Assay

Seed CHO cells in
96-well plates

l

Prepare dilutions of PEA
and Hexa-D-arginine

.

Add PEA and/or
Hexa-D-arginine to cells

l

Incubate for a
defined period

l

Add WST-1 reagent
to each well

.

Measure absorbance at
450 nm and 630 nm

.

Calculate cell viability
and IC50
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Logical Flow of In Vivo Anthrax Toxemia Study

Select Fisher 344 Rats

'

Randomly assign to
Control and Treatment groups

'

Administer lethal dose of
Anthrax Toxin (PA + LF) IV

'

Administer Hexa-D-arginine IV
(Treatment Group) or Saline (Control)

'

Monitor for survival and
signs of toxemia for 24h

'

Record time to morbidity
and survival rates

'

Compare survival rates
between groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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